3-(4-chlorobenzyl)-8-(2-(2-hydroxyethoxy)ethyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 2-[(4-chlorophenyl)methyl]-6-[2-(2-hydroxyethoxy)ethyl]-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H24ClN5O4/c1-13-14(2)27-17-18(23-20(27)25(13)8-10-31-11-9-28)24(3)21(30)26(19(17)29)12-15-4-6-16(22)7-5-15/h4-7,28H,8-12H2,1-3H3
• InChI Key: RNTHFFAFPRPARC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1CCOCCO)N(C(=O)N(C3=O)CC4=CC=C(C=C4)Cl)C)C
• Molecular Formula: C21H24ClN5O4
• Molecular Weight: 445.9 g/mol

Description

3-(4-chlorobenzyl)-8-(2-(2-hydroxyethoxy)ethyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C21H24ClN5O4 and its molecular weight is 445.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research has been dedicated to the synthesis of novel imidazo-purine derivatives, aiming to explore their structural properties and potential biological activities. One study details the chemical synthesis of imidazo[1,2-a]-s-triazine nucleosides and their antiviral activity against type 1 herpes, type 13 rhino, and type 3 parainfluenza viruses, highlighting moderate activity at nontoxic dosage levels (Kim et al., 1978). Another research effort investigates the synthesis of 4-Alkyl- or 4-Phenyl-7-methyl-1,2-dihydro-7H-imidazo[1,2,3-cd]purine-6,8-diones, providing insights into the chemical pathways to obtain these compounds (Simo et al., 1998).

Biological Activity and Potential Applications

Several studies have explored the biological activities of imidazo-purine derivatives, particularly their potential as antiviral and anticancer agents. For instance, the synthesis and evaluation of 2-fluoro and 3-trifluoromethyl-phenyl-piperazinylalkyl derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione have been investigated for their potential antidepressant and anxiolytic effects, demonstrating significant promise in preliminary pharmacological studies (Zagórska et al., 2016).

Another area of interest is the development of compounds targeting the A3 adenosine receptor, with studies reporting on the synthesis and structure-activity relationship of imidazo[2,1-f]purinones as potent and selective antagonists (Baraldi et al., 2008). These compounds have been evaluated for their binding disposition and potential therapeutic applications in treating conditions mediated by the A3 adenosine receptor.